4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3-methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H17N3/c1-12-6-8-14(9-7-12)16-11-17(21-18(19)20-16)15-5-3-4-13(2)10-15/h3-11H,1-2H3,(H2,19,20,21)
• InChI Key: XGSXOKOZKYTFCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC=CC(=C3)C
• Molecular Formula: C18H17N3
• Molecular Weight: 275.3 g/mol

Description

4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine, also known as 4-MPMP, is an organic compound belonging to the pyrimidine family. It is a heterocyclic aromatic compound with a ring structure consisting of two nitrogen atoms, four carbon atoms, and six hydrogen atoms. 4-MPMP is a non-steroidal anti-inflammatory agent (NSAID) used in a variety of medical and laboratory applications. It has been studied for its potential therapeutic use in a range of conditions, including inflammation, pain, and cancer.

Scientific Research Applications

4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine has been studied for its potential therapeutic use in a range of conditions, including inflammation, pain, and cancer. In addition, 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine has been studied for its potential to inhibit the growth of certain bacteria and fungi, as well as its potential to reduce inflammation and oxidative stress. It has also been studied for its potential to reduce the risk of cardiovascular disease and diabetes.

Mechanism of Action

4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are involved in inflammation, pain, and other biological processes. By blocking the activity of COX enzymes, 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine prevents the production of prostaglandins, which reduces inflammation and pain.
Biochemical and Physiological Effects
4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine has been found to have a number of biochemical and physiological effects. In addition to its anti-inflammatory effects, 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine has been found to have anti-oxidative, anti-bacterial, and anti-fungal effects. It has also been found to have anti-cancer effects, as well as to reduce the risk of cardiovascular disease and diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine in lab experiments include its low cost and ease of synthesis. In addition, 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine has a wide range of potential therapeutic applications, making it a useful compound for testing in a variety of experiments. The main limitation of using 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine in lab experiments is its potential toxicity. 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine has been found to be toxic to certain cell lines and should be used with caution in experiments.

Future Directions

Future research on 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine could focus on developing more effective and less toxic formulations of the compound. Additionally, further research could be conducted on the potential therapeutic applications of 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine, such as its potential to reduce inflammation and oxidative stress, as well as its potential to reduce the risk of cardiovascular disease and diabetes. Additionally, further research could be conducted on the biochemical and physiological effects of 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine, as well as its potential to inhibit the growth of certain bacteria and fungi. Finally, further research could be conducted on the mechanism of action of 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine, as well as its potential to interact with other drugs and compounds.

Synthesis Methods

4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine can be synthesized via a multi-step process. The first step involves the reaction of 3-methylbenzaldehyde and 4-methylbenzaldehyde in an acid-catalyzed condensation reaction. This produces 4-(3-methylphenyl)-6-(4-methylphenyl)pyrimidin-2-one. The second step involves the conversion of the pyrimidin-2-one to 4-(3-Methylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine through reduction with sodium borohydride.